BENGHE Methodological & Application

Check Availability & Pricing

N-Boc-2-piperidinecarboxylic acid safety data
sheet (SDS) and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-Boc-2-piperidinecarboxylic acid

Cat. No.: B130423

Application Notes and Protocols for N-Boc-2-
piperidinecarboxylic Acid

These notes provide detailed safety information, handling protocols, and a representative
experimental application for N-Boc-2-piperidinecarboxylic acid, a key building block in
pharmaceutical and chemical synthesis.[1] It is primarily used as a protected form of pipecolic
acid in peptide synthesis and for creating complex organic molecules.[1][2] The tert-
butoxycarbonyl (Boc) protecting group allows for selective reactions on the carboxylic acid
moiety, which can later be removed under mild acidic conditions to reveal a reactive amine for
further functionalization.[1]

Safety Data Sheet (SDS) Summary

This section summarizes critical safety and property data for N-Boc-2-piperidinecarboxylic
acid. Note that properties can vary slightly between the racemic mixture and specific
enantiomers.

Physical and Chemical Properties

The following table outlines the key physical and chemical properties of the compound.
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Property Value References
1-(tert-
Chemical Name butoxycarbonyl)piperidine-2- [31141[5]

carboxylic acid

N-Boc-DL-pipecolinic acid,

Synonyms 3
ynony Boc-DL-Pip-OH 13

98303-20-9 (DL-racemic);

CAS Number ) [31[41[6]
28697-17-8 ((R)-enantiomer)

Molecular Formula C11H19NO4 [3161[7]

Molecular Weight 229.27 g/mol [3][6]I8]

Appearance White to off-white solid/powder  [5][7]

Melting Point 130-133 °C (racemic mixture) [2][3]

116-119 °C ((R)-enantiomer)

[7]

GHS Hazard and Precautionary Information

The compound is classified as hazardous. Adherence to the following GHS classifications and

precautionary statements is mandatory.
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Category Code Description References
Signal Word - Warning [3][6118]
) ] Skin Irritation,
Hazard Class Skin Irrit. 2 [31[6181[9]
Category 2
] Eye Irritation,
Eye Irrit. 2 [31[6]1[81[9]
Category 2
Specific Target Organ
STOT SE 3 Toxicity (Single Exp.), [31[6]181[9]
Category 3
Hazard Statements H315 Causes skin irritation [31[6][8]1[9]
Causes serious eye
H319 N [3][6][81[°]
irritation
May cause respiratory
H335 N [31[61181[9]
irritation
Precautionary ) ]
P261 Avoid breathing dust [31[6]1[9][10]
Statements
Wash skin thoroughly
P264 _ [31[6][10]
after handling
Wear protective
gloves/eye
P280 _ [3][6][9][10]
protection/face
protection
IF ON SKIN: Wash
P302 + P352 with plenty of soap [3][6]19]
and water
P305+P351+P338 IF IN EYES: Rinse [31[6][9]
cautiously with water
for several minutes.
Remove contact
lenses, if present and
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easy to do. Continue

rinsing

Handling and Storage Protocols

Proper handling and storage are essential to ensure laboratory safety and maintain the integrity
of the reagent.

Personal Protective Equipment (PPE)

A standard PPE protocol should be followed when handling N-Boc-2-piperidinecarboxylic
acid.

Caption: Required Personal Protective Equipment (PPE).

Handling and Storage Procedures

e Handling:

[¢]

Always handle the compound within a certified chemical fume hood to avoid inhalation of
dust.[10][11]

o Avoid all personal contact. Do not allow the chemical to come into contact with skin or
eyes.[5][10]

o Avoid the formation of dust and aerosols during weighing and transfer.[11]
o Wash hands and any exposed skin thoroughly with soap and water after handling.[7][10]
o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][10]
e Storage:
o Store in the original, tightly sealed container.[7][10][11]

o Keep the container in a dry, cool, and well-ventilated place.[5][7][9]
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o Incompatible Materials: Store away from strong oxidizing agents and strong acids.[7][9]
[11]

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of an exposure.
 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[7][9]

¢ In case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes while removing all contaminated clothing. If skin irritation occurs, get medical
advice/attention.[7][9]

 In case of Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide
artificial respiration. Seek medical attention.[7][9]

« In case of Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Call a physician or poison control center immediately.[7]

e Spill Response:

o

Evacuate the area and ensure adequate ventilation.

[¢]

Wearing full PPE, sweep up the spilled solid. Avoid generating dust.[5][11]

o

Use dry clean-up procedures.[10][11]

Collect the material in a suitable, labeled container for disposal.[5][11]

o

(¢]

Do not let the chemical enter drains.[5][11]

Detailed Experimental Protocol: Amide Coupling
Reaction

This protocol describes a general procedure for coupling N-Boc-2-piperidinecarboxylic acid
with a primary amine using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling
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agent. This is a representative application in synthetic chemistry.[12][13]

Materials and Reagents

» N-Boc-2-piperidinecarboxylic acid

e Primary amine (e.g., Benzylamine)

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

o HOBLt (1-Hydroxybenzotriazole) or DMAP (4-Dimethylaminopyridine) as an additive/catalyst
o DIPEA (N,N-Diisopropylethylamine) or other non-nucleophilic base

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

o Standard laboratory glassware

o Magnetic stirrer and stir bar

e |ce bath

Experimental Workflow

Caption: Workflow for a typical EDC-mediated amide coupling reaction.

Step-by-Step Procedure

» Preparation: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
add N-Boc-2-piperidinecarboxylic acid (1.0 eq) and HOBt (1.2 eq).[12]

Dissolution: Add anhydrous DCM to dissolve the solids.

Base Addition: Add DIPEA (2.0 eq) to the solution and stir for 5 minutes.

Activation: Cool the mixture to 0 °C using an ice bath. Add EDC (1.2 eq) portion-wise. Stir
the reaction at 0 °C for 15-30 minutes to pre-activate the carboxylic acid.[12]

Amine Addition: Add the desired primary amine (1.1 eq) dropwise to the reaction mixture.
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o Reaction: Remove the ice bath and allow the reaction to warm to room temperature.
Continue stirring for 4-24 hours.

e Monitoring: Monitor the progress of the reaction using an appropriate technique such as Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[12]

o Work-up: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer
sequentially with 1M HCI, saturated aqueous NaHCOs, and brine.[12]

« Isolation: Dry the organic layer over anhydrous sodium sulfate (NazS0Oa), filter, and
concentrate the solvent under reduced pressure.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
to yield the desired amide.[12]

» Disposal: Dispose of all chemical waste in accordance with federal, state, and local
environmental regulations.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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